molecular formula C17H21N3O2S B8592755 N-[4-(1-butyl-5-cyano-1H-pyrrol-2-yl)phenyl]ethanesulfonamide CAS No. 922506-21-6

N-[4-(1-butyl-5-cyano-1H-pyrrol-2-yl)phenyl]ethanesulfonamide

Cat. No.: B8592755
CAS No.: 922506-21-6
M. Wt: 331.4 g/mol
InChI Key: BQEPPZDUICKCOP-UHFFFAOYSA-N
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Description

N-[4-(1-butyl-5-cyano-1H-pyrrol-2-yl)phenyl]ethanesulfonamide is a useful research compound. Its molecular formula is C17H21N3O2S and its molecular weight is 331.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

922506-21-6

Molecular Formula

C17H21N3O2S

Molecular Weight

331.4 g/mol

IUPAC Name

N-[4-(1-butyl-5-cyanopyrrol-2-yl)phenyl]ethanesulfonamide

InChI

InChI=1S/C17H21N3O2S/c1-3-5-12-20-16(13-18)10-11-17(20)14-6-8-15(9-7-14)19-23(21,22)4-2/h6-11,19H,3-5,12H2,1-2H3

InChI Key

BQEPPZDUICKCOP-UHFFFAOYSA-N

Canonical SMILES

CCCCN1C(=CC=C1C2=CC=C(C=C2)NS(=O)(=O)CC)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-[4-(5-cyano-1H-pyrrol-2-yl)phenyl]ethanesulfonamide (0.150 g, 0.54 mmol) was alkylated according to the procedure of Example 40 using potassium tert-butoxide (1.08 mL of a 1M solution, 1.08 mmol) and butyl iodide (0.066 mL, 0.50 mmol) to afford the title compound (0.10 g, 6%).
Quantity
0.15 g
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reactant
Reaction Step One
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0 (± 1) mol
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reactant
Reaction Step Two
[Compound]
Name
solution
Quantity
0 (± 1) mol
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reactant
Reaction Step Three
Quantity
0.066 mL
Type
reactant
Reaction Step Four
Yield
6%

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